Cas no 4177-42-8 (1-(2,2,4,6-tetramethylpiperazin-1-yl)propan-1-one)
4177-42-8 structure
Product Name:1-(2,2,4,6-tetramethylpiperazin-1-yl)propan-1-one
CAS No:4177-42-8
MF:C11H22N2O
MW:198.305182933807
CID:1513373
PubChem ID:107238
Update Time:2025-04-21
1-(2,2,4,6-tetramethylpiperazin-1-yl)propan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,2,4,6-tetramethylpiperazin-1-yl)propan-1-one
- 1-propanone, 1-(2,2,4,6-tetramethyl-1-piperazinyl)-
- 2,2,4,6-Tetramethyl-1-(propionyl)piperazine
- 4177-42-8
- 2,2,4,6-Tetramethyl-1-propionyl piperazine
- 1-Propionyl-2,2,4,6-tetramethyl piperazine
- Piperazine, 1-propionyl-2,2,4,6-tetramethyl-
- BRN 0511913
- DTXSID30961978
-
- Inchi: 1S/C11H22N2O/c1-6-10(14)13-9(2)7-12(5)8-11(13,3)4/h9H,6-8H2,1-5H3
- InChI Key: UBGGREWUFINDKK-UHFFFAOYSA-N
- SMILES: O=C(CC)N1C(C)CN(C)CC1(C)C
Computed Properties
- Exact Mass: 198.17336
- Monoisotopic Mass: 198.173
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 23.6Ų
Experimental Properties
- Density: 0.923
- Boiling Point: 282.1°C at 760 mmHg
- Flash Point: 104.5°C
- Refractive Index: 1.454
- PSA: 23.55
1-(2,2,4,6-tetramethylpiperazin-1-yl)propan-1-one Related Literature
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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